molecular formula C16H20F2N2O3 B5976058 1-(2,3-difluorobenzyl)-3-hydroxy-3-(2-isoxazolidinylmethyl)-2-piperidinone

1-(2,3-difluorobenzyl)-3-hydroxy-3-(2-isoxazolidinylmethyl)-2-piperidinone

Cat. No. B5976058
M. Wt: 326.34 g/mol
InChI Key: POPUFBXMWACROZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(2,3-difluorobenzyl)-3-hydroxy-3-(2-isoxazolidinylmethyl)-2-piperidinone, also known as DFHO, is a synthetic compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of piperidinone derivatives and has been found to exhibit a wide range of biological activities.

Mechanism of Action

The mechanism of action of 1-(2,3-difluorobenzyl)-3-hydroxy-3-(2-isoxazolidinylmethyl)-2-piperidinone is not fully understood, but it is believed to involve the modulation of various signaling pathways in the body. This compound has been found to inhibit the activity of various enzymes such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), which are involved in the production of inflammatory mediators. This compound has also been found to activate the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, which plays a crucial role in the regulation of oxidative stress.
Biochemical and Physiological Effects
This compound has been found to exhibit a wide range of biochemical and physiological effects. It has been found to inhibit the growth of various bacterial and fungal strains. This compound has also been found to inhibit the replication of various viruses such as HIV and herpes simplex virus. In addition, this compound has been found to reduce inflammation and oxidative stress in various animal models.

Advantages and Limitations for Lab Experiments

1-(2,3-difluorobenzyl)-3-hydroxy-3-(2-isoxazolidinylmethyl)-2-piperidinone has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in large quantities, making it readily available for research purposes. This compound has also been found to be stable under various conditions, making it suitable for long-term storage. However, this compound has some limitations for lab experiments. It has been found to exhibit low solubility in water, which can make it difficult to administer in certain experimental settings. In addition, this compound has not been extensively studied for its potential toxicity, which can limit its use in certain applications.

Future Directions

There are several future directions for the study of 1-(2,3-difluorobenzyl)-3-hydroxy-3-(2-isoxazolidinylmethyl)-2-piperidinone. One potential direction is to further explore its potential therapeutic applications in various diseases. This compound has been found to exhibit promising results in preclinical studies, and further research is needed to determine its efficacy and safety in clinical settings. Another potential direction is to investigate the mechanism of action of this compound in more detail. Understanding the molecular pathways involved in the activity of this compound can provide insights into its potential therapeutic applications. Finally, further research is needed to optimize the synthesis method of this compound to improve its purity and yield.

Synthesis Methods

1-(2,3-difluorobenzyl)-3-hydroxy-3-(2-isoxazolidinylmethyl)-2-piperidinone can be synthesized through a multi-step process that involves the reaction of 2,3-difluorobenzylamine with isoxazolidine-2,3-dione. The resulting product is then subjected to a series of reactions that lead to the formation of this compound. This synthesis method has been optimized to yield high purity and high yield of this compound.

Scientific Research Applications

1-(2,3-difluorobenzyl)-3-hydroxy-3-(2-isoxazolidinylmethyl)-2-piperidinone has been extensively studied for its potential applications in various fields of medicine. It has been found to exhibit antibacterial, antifungal, and antiviral activities. In addition, it has also been found to have anti-inflammatory, analgesic, and antioxidant properties. This compound has been studied for its potential use in the treatment of various diseases such as cancer, Alzheimer's disease, Parkinson's disease, and diabetes.

properties

IUPAC Name

1-[(2,3-difluorophenyl)methyl]-3-hydroxy-3-(1,2-oxazolidin-2-ylmethyl)piperidin-2-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H20F2N2O3/c17-13-5-1-4-12(14(13)18)10-19-7-2-6-16(22,15(19)21)11-20-8-3-9-23-20/h1,4-5,22H,2-3,6-11H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

POPUFBXMWACROZ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CC(C(=O)N(C1)CC2=C(C(=CC=C2)F)F)(CN3CCCO3)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H20F2N2O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

326.34 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.